Cas no 941926-59-6 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide
• CAS No: 941926-59-6
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 5501114
• Update Time: 2025-10-22

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(4-methoxy-7-methyl-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide

• Inchi： 1S/C19H21N3O2S/c1-4-7-16(23)22(12-14-8-5-6-11-20-14)19-21-17-15(24-3)10-9-13(2)18(17)25-19/h5-6,8-11H,4,7,12H2,1-3H3
• InChI Key： NYRDPWIEMXUBCM-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(C)=C2S1)CC1=NC=CC=C1)(=O)CCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide

Research Brief on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide (CAS: 941926-59-6)

In recent years, the compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide (CAS: 941926-59-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and pyridine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of palladium-catalyzed cross-coupling reactions to introduce the pyridine moiety, followed by selective methylation and acylation steps. These synthetic improvements have facilitated the production of gram-scale quantities, enabling more extensive pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits high affinity for certain kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to inhibit specific kinases at nanomolar concentrations, with selectivity profiles that suggest minimal off-target effects. Recent crystallographic studies have further elucidated the binding mode of the compound within the kinase active site, providing a structural basis for its potency and selectivity.

In vivo evaluations have shown promising results in preclinical models of inflammatory diseases and certain cancers. For instance, in murine models of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion. Similarly, in xenograft models of breast cancer, it exhibited tumor growth inhibition with a favorable safety profile. These findings underscore its potential as a lead candidate for further development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide. Recent studies have focused on improving its metabolic stability and oral bioavailability through structural modifications. Additionally, efforts are underway to explore its potential in combination therapies, particularly with immune checkpoint inhibitors in oncology.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbutanamide represents a promising therapeutic agent with demonstrated efficacy in preclinical models. Ongoing research aims to address its pharmacokinetic limitations and expand its therapeutic applications. The compound's unique structural features and biological activity make it a valuable subject for further investigation in the field of chemical biology and drug discovery.